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(phenylthio)phenylcarbamate

CAS No.: 111974-73-3

Cat. No.: B116602

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenyl 2-(phenylthio)phenylcarbamate is a chemical compound of significant interest in the

pharmaceutical industry, primarily recognized for its role as a key intermediate in the synthesis

of Quetiapine. Quetiapine is an atypical antipsychotic medication used in the treatment of

schizophrenia, bipolar disorder, and major depressive disorder.[1][2] A thorough understanding

of the physicochemical properties and synthesis of Phenyl 2-(phenylthio)phenylcarbamate is

therefore crucial for process optimization, impurity profiling, and the development of robust

manufacturing procedures for this important therapeutic agent.

This technical guide provides a detailed overview of the known physicochemical properties of

Phenyl 2-(phenylthio)phenylcarbamate, a summary of its synthesis, and a discussion of its

relevance in pharmaceutical development.
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The physicochemical properties of Phenyl 2-(phenylthio)phenylcarbamate are summarized

in the table below. It is important to note that while some experimental data is available, several

parameters are based on computational predictions.

Property Value Source(s) Notes

Chemical Structure

Chemical Structure

of Phenyl 2-

(phenylthio)phenylcar

bamate

ChemicalBook[1]

CAS Number 111974-73-3 [1][3][4][5]

Molecular Formula C₁₉H₁₅NO₂S [1][3][6]

Molecular Weight 321.39 g/mol [1][3][6]

Appearance
White to Off-White

Solid
[1]

Melting Point 91 - 92 °C [1] Experimental Value

Boiling Point
438.0 ± 37.0 °C at 760

mmHg
[1] Predicted

Density 1.28 ± 0.1 g/cm³ [1] Predicted

Solubility
Chloroform (Slightly),

Methanol (Slightly)
[1]

pKa 12.41 ± 0.70 [1] Predicted

LogP 4.4 [1] Predicted

Synthesis of Phenyl 2-(phenylthio)phenylcarbamate
The synthesis of Phenyl 2-(phenylthio)phenylcarbamate is a key step in the manufacturing

process of Quetiapine.[2] The most commonly cited method involves the reaction of 2-

(phenylthio)aniline with phenyl chloroformate.
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A detailed experimental protocol for the synthesis of Phenyl 2-(phenylthio)phenylcarbamate
is described in a study by V. Kandula. The following is a summary of the procedure:

Reaction Setup: A solution of 2-aminodiphenyl sulphide (also known as 2-(phenylthio)aniline)

in toluene is prepared in a reaction vessel and cooled to a temperature of 0-5°C.

Addition of Phenyl Chloroformate: A solution of phenyl chloroformate in toluene is slowly

added to the cooled 2-aminodiphenyl sulphide solution over a period of 45-60 minutes, while

maintaining the temperature at 0-5°C.

Reaction Progression: After the addition is complete, the reaction mixture's temperature is

allowed to rise to 25-30°C and is stirred for an additional 60-90 minutes. The progress of the

reaction is monitored by Thin Layer Chromatography (TLC).

Work-up and Isolation:

Water is added to the reaction mixture, and it is agitated for 15 minutes.

The organic and aqueous layers are separated.

The toluene layer is washed with a 5% HCl solution.

The washed toluene layer is dried over sodium sulfate.

The toluene is removed by distillation under vacuum at a temperature below 60°C.

Purification:

n-Heptane is added to the residue, and the mixture is agitated for 30 minutes at 25-30°C.

The resulting solid product is filtered and washed with n-heptane.

The purified Phenyl 2-(phenylthio)phenylcarbamate is then dried under vacuum at 60-

65°C.
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Caption: Synthesis workflow for Phenyl 2-(phenylthio)phenylcarbamate.

Spectral Data
Despite a comprehensive search of available scientific literature and chemical databases,

experimental spectral data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) for Phenyl 2-
(phenylthio)phenylcarbamate could not be located. The availability of such data would be

invaluable for the unambiguous identification and characterization of this compound.

Researchers synthesizing or handling this material are encouraged to perform these analyses

to contribute to the public body of scientific knowledge.

Role in Drug Development
The primary significance of Phenyl 2-(phenylthio)phenylcarbamate lies in its function as a

direct precursor to Dibenzo[b,f][7][8]thiazepin-11(10H)-one, an advanced intermediate in the

synthesis of Quetiapine. The carbamate functional group is strategically employed in the

synthetic route and is subsequently cyclized to form the core tricyclic structure of the active

pharmaceutical ingredient.

The purity and physicochemical characteristics of Phenyl 2-(phenylthio)phenylcarbamate are

of paramount importance as they can directly impact the yield and impurity profile of the final

Quetiapine product. Therefore, a thorough understanding and control of the properties of this

intermediate are essential for ensuring the quality, safety, and efficacy of the resulting drug

substance.
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Logical Relationship in Quetiapine Synthesis
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Caption: Role of Phenyl 2-(phenylthio)phenylcarbamate in Quetiapine synthesis.

Conclusion
Phenyl 2-(phenylthio)phenylcarbamate is a vital chemical intermediate with well-defined,

albeit partially predicted, physicochemical properties. Its synthesis is a critical step in the

production of the widely used antipsychotic drug, Quetiapine. This guide has summarized the

available data on its properties and synthesis to aid researchers and professionals in the field

of drug development. The notable absence of public experimental spectral data highlights an

area for future contribution to the scientific community. A comprehensive understanding of this

compound is essential for the efficient and controlled manufacturing of life-saving medications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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